Cas no 2229584-66-9 (3-(3-ethoxy-4-methoxyphenoxy)azetidine)

• Product Name: 3-(3-ethoxy-4-methoxyphenoxy)azetidine
• CAS No: 2229584-66-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6250710
• PubChem ID: 165756913
• Update Time: 2025-05-20

3-(3-ethoxy-4-methoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxy-4-methoxyphenoxy)azetidine
• 2229584-66-9
• EN300-1814756

• Inchi： 1S/C12H17NO3/c1-3-15-12-6-9(4-5-11(12)14-2)16-10-7-13-8-10/h4-6,10,13H,3,7-8H2,1-2H3
• InChI Key： XTNKJRDIBGSRAF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)OCC)OC)C1CNC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(3-ethoxy-4-methoxyphenoxy)azetidine

Introduction to 3-(3-ethoxy-4-methoxyphenoxy)azetidine (CAS No: 2229584-66-9)

3-(3-ethoxy-4-methoxyphenoxy)azetidine, identified by the Chemical Abstracts Service (CAS) number 2229584-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of azetidine derivatives, which are known for their structural versatility and potential biological activity. The presence of functional groups such as ethoxy and methoxy in the aromatic ring, combined with the azetidine backbone, contributes to its unique chemical properties and reactivity. These features make it a valuable scaffold for the development of novel therapeutic agents.

The 3-(3-ethoxy-4-methoxyphenoxy)azetidine molecule exhibits a distinct spatial arrangement due to its rigid azetidine ring, which can influence its interactions with biological targets. The aromatic ring, substituted with ethoxy and methoxy groups, imparts both lipophilicity and electronic characteristics that are critical for drug-like properties. Such modifications are often employed to enhance solubility, metabolic stability, and binding affinity in drug candidates. The compound’s structural motif is reminiscent of other bioactive molecules that have been explored in the treatment of various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(3-ethoxy-4-methoxyphenoxy)azetidine with potential biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic applications. For instance, the methoxy group could facilitate hydrogen bonding interactions, while the ethoxy side chain might engage in hydrophobic pockets of proteins. Such insights are derived from high-resolution crystal structures of target proteins and docking simulations, which have become indispensable tools in modern drug discovery.

The synthesis of 3-(3-ethoxy-4-methoxyphenoxy)azetidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidine ring typically involves cyclization reactions, while the functionalization of the aromatic ring is achieved through nucleophilic aromatic substitution or other coupling strategies. The choice of reagents and catalysts is critical to ensure high yield and purity, as impurities can significantly affect biological activity. Advances in green chemistry have also influenced synthetic methodologies, promoting the use of sustainable solvents and minimal waste processes.

In vitro studies have begun to explore the pharmacological profile of 3-(3-ethoxy-4-methoxyphenoxy)azetidine. Initial experiments indicate that this compound exhibits moderate activity against certain enzymatic targets, which could translate into therapeutic benefits for conditions such as inflammation or neurodegeneration. The interaction between 3-(3-ethoxy-4-methoxyphenoxy)azetidine and biological macromolecules is being further investigated using techniques like surface plasmon resonance (SPR) and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed information about binding affinities and kinetics, which are essential for optimizing drug candidates.

The potential applications of 3-(3-ethoxy-4-methoxyphenoxy)azetidine extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for use in agrochemicals or as an intermediate in specialty chemical synthesis. Additionally, the compound’s stability under various conditions suggests it could be employed in industrial processes where thermal or chemical resistance is required. As research continues, new derivatives of this molecule may be synthesized to enhance its utility across multiple domains.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 3-(3-ethoxy-4-methoxyphenoxy)azetidine. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) ensures that safety and efficacy are rigorously evaluated before human use. Preclinical studies involving cell cultures and animal models provide foundational data on toxicity profiles, dosing regimens, and potential side effects. These studies are critical for determining whether further development efforts should proceed to clinical trials.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which compounds like 3-(3-ethoxy-4-methoxyphenoxy)azetidine are being explored. Machine learning algorithms can predict biological activity based on molecular structures, reducing the time required for experimental validation. This approach has already led to several breakthroughs in identifying novel lead compounds with high promise for therapeutic intervention. As AI technologies continue to evolve, they will likely play an even greater role in optimizing existing scaffolds like 3-(3-ethoxy-4-methoxyphenoxy)azetidine for improved efficacy.

The future direction of research on 3-(3-ethoxy-4-methoxyphenoxy)azetidine lies in expanding its chemical space through structural modifications. By introducing additional functional groups or altering the connectivity between atoms, researchers aim to uncover new biological activities that were not apparent initially. Such explorations often involve library synthesis techniques that generate large numbers of related compounds for high-throughput screening. This strategy increases the likelihood of discovering molecules with enhanced pharmacological properties.

In conclusion,3-(3-ethoxy-4-meth oxyphenoxy)azetidine (CAS No: 2229584-66-9) represents a fascinating compound with potential applications in medicine and industry alike. Its unique structural features, combined with ongoing advancements in synthetic chemistry and computational biology, make it a compelling subject for further investigation, offering hope for novel therapeutic solutions in an ever-evolving field.